Cas no 327072-89-9 (5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide)

• Product Name: 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• CAS No: 327072-89-9
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• MDL: MFCD02706748
• CID: 3105018
• PubChem ID: 3767555
• Update Time: 2025-11-01

5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(2-chloro-phenyl)-2-piperidin-1-yl-benzenesulfonamide
• 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• AKOS000115505
• CS-0218848
• MLS000773558
• EN300-02185
• 5-amino-N-(2-chlorophenyl)-2-(1-piperidinyl)benzenesulfonamide
• SCHEMBL17774593
• G34387
• DTXSID101177219
• 5-Amino-N-(2-chloro-phenyl)-2-piperidin-1-yl-benzenesulfonamide, AldrichCPR
• SMR000364270
• CHEMBL1399430
• 5-amino-N-(2-chlorophenyl)-2-piperidino-benzenesulfonamide
• BDBM61549
• cid_3767555
• 327072-89-9
• Z56789095
• 5-azanyl-N-(2-chlorophenyl)-2-piperidin-1-yl-benzenesulfonamide
• MFCD02706748
• HMS2773L16
• CNA07289
• 5-amino-N-(2-chlorophenyl)-2-piperidin-1-ylbenzenesulfonamide

• MDL： MFCD02706748
• Inchi： 1S/C17H20ClN3O2S/c18-14-6-2-3-7-15(14)20-24(22,23)17-12-13(19)8-9-16(17)21-10-4-1-5-11-21/h2-3,6-9,12,20H,1,4-5,10-11,19H2
• InChI Key： LNGLAVNYIGVDPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NS(C1=CC(=CC=C1N1CCCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 365.0964758Da
• Monoisotopic Mass: 365.0964758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide

Comprehensive Overview of 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide (CAS No. 327072-89-9)

The compound 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide (CAS No. 327072-89-9) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Sulfonamides are a class of compounds known for their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. This particular molecule, with its unique structural features, has garnered attention for its potential applications in drug discovery and development.

One of the key structural elements of 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide is the presence of a piperidine ring, which is a common motif in many bioactive molecules. Piperidine derivatives are often explored for their ability to interact with various biological targets, including receptors and enzymes. The 2-chlorophenyl group attached to the sulfonamide nitrogen further enhances the compound's potential for selective binding, making it a candidate for targeted therapeutic applications.

In recent years, there has been growing interest in sulfonamide-based compounds due to their versatility and efficacy. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their pharmacological profiles. The 5-amino group in this compound could play a crucial role in its interaction with biological targets, potentially influencing its solubility, bioavailability, and binding affinity.

The synthesis and characterization of 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide involve advanced organic chemistry techniques, including nucleophilic substitution and sulfonylation reactions. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to ensure the purity and identity of the compound. These techniques are critical for researchers aiming to explore its potential in preclinical studies.

From a therapeutic perspective, sulfonamides like 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide are being investigated for their role in modulating enzyme activity. For instance, carbonic anhydrase inhibitors, which often contain sulfonamide moieties, are used to treat conditions such as glaucoma and epilepsy. The unique structure of this compound may offer new avenues for developing novel inhibitors with improved specificity and reduced side effects.

Another area of interest is the compound's potential application in cancer research. Sulfonamide derivatives have shown promise as antitumor agents by targeting specific pathways involved in cell proliferation and apoptosis. The presence of the piperidine and 2-chlorophenyl groups in this molecule could enhance its ability to penetrate cell membranes and interact with intracellular targets, making it a valuable tool for oncological studies.

In addition to its pharmacological potential, 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide is also of interest in medicinal chemistry and drug design. Computational modeling and molecular docking studies can provide insights into its binding modes and interactions with biological macromolecules. Such studies are essential for rational drug design and the development of next-generation therapeutics.

The compound's stability and solubility are also critical factors for its practical application. Researchers are exploring various formulations and delivery systems to enhance its bioavailability and ensure optimal therapeutic outcomes. Advances in nanotechnology and drug delivery systems may further unlock the potential of this molecule in clinical settings.

As the demand for innovative therapeutic agents grows, compounds like 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide are likely to play a pivotal role in addressing unmet medical needs. Its unique structural features and potential biological activities make it a compelling subject for ongoing and future research.

In conclusion, 5-amino-N-(2-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide (CAS No. 327072-89-9) represents a promising candidate for pharmaceutical and biochemical research. Its multifaceted applications, from enzyme inhibition to cancer therapy, highlight its versatility and potential impact on modern medicine. Continued exploration of this compound will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.